Cas no 1403-17-4 (Candicidin)

• Product Name: Candicidin
• CAS No: 1403-17-4
• MF: C₅₉H₈₄N₂O₁₈
• MW: 1109.30087947845
• CID: 152579
• PubChem ID: 10079874
• Update Time: 2025-05-21

Candicidin Chemical and Physical Properties

Names and Identifiers

• Candicidin
• Candimon
• NSC 94219
• Vanobid
• CANDICIDIN (200 MG)
• (23E,25E,27E,29E,31E,33E,35E)-22-[(3-amino-3,6-dideoxy-D-mannopyranosyl)oxy]-38-[7-(4-aminophenyl)-5-hydroxy-4-methyl-7-o
• Candicidin [USAN:INN:BAN]
• Candicidina
• Candicidina [INN-Spanish]
• Candicidine
• Candicidine [INN-French]
• Candicidinum
• Candicidinum [INN-Latin]
• Candizidin [German]
• Levorina [INN-Spanish]
• Levorine [INN-French]
• Levorinum [INN-Latin]
• UNII-48N2IYJ202
• CARBOPRST
• candeptin
• candizidin
• Canitracin
• Candicidin complex
• 39372-30-0
• (23E,25E,27E,29E,31E,33E,35E)-22-[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-38-[7-(4-aminophenyl)-5-hydroxy-4-methyl-7-oxoheptan-2-yl]-10,12,14,18,20-pentahydroxy-37-methyl-2,4,8,16-tetraoxo-1-oxacyclooctatriaconta-23,25,27,29,31,33,35-heptaene-19-carboxylic acid
• Candicidin D
• NS00011770
• (23E,25E,27E,29E,31E,33E,35E)-22-[(3-amino-3,6-dideoxy-D-mannopyranosyl)oxy]-38-[7-(4-aminophenyl)-5-hydroxy-4-methyl-7-oxoheptan-2-yl]-10,12,14,18,20-pentahydroxy-37-methyl-2,4,8,16-tetraoxooxacyclooctatriaconta-23,25,27,29,31,33,35-heptaene-19-carboxylic acid
• AKOS040746665
• DTXSID301014435
• EN300-25361157
• SCHEMBL4250327
• Candicidin D1
• (23E,25E,27E,29E,31E,33E,35E)-22-{[(3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy}-38-[7-(4-aminophenyl)-5-hydroxy-4-methyl-7-oxoheptan-2-yl]-10,12,14,18,20-pentahydroxy-37-methyl-2,4,8,16-tetraoxo-1-oxacyclooctatriaconta-23,25,27,29,31,33,35-heptaene-19-carboxylic acid
• CHEBI:3349
• CHEMBL1200647
• EINECS 215-763-7
• Candicidin [USAN:USP:INN:BAN]
• 1403-17-4
• DB01152
• (23E,25E,27E,29E,31E,33E,35E)-22-(((3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-38-(7-(4-aminophenyl)-5-hydroxy-4-methyl-7-oxoheptan-2-yl)-10,12,14,18,20-pentahydroxy-37-methyl-2,4,8,16-tetraoxooxacyclooctatriaconta-23,25,27,29,31,33,35-heptaene-19-carboxylic acid
• 48N2IYJ202
• Q5031709
• BCP12479
• OPGSFDUODIJJGF-JBUZINEHSA-N

• Inchi： 1S/C59H84N2O18/c1-35-18-15-13-11-9-7-5-6-8-10-12-14-16-21-47(78-59-56(74)54(61)55(73)38(4)77-59)33-51(71)53(58(75)76)50(70)31-46(67)30-45(66)29-44(65)28-43(64)27-41(62)19-17-20-42(63)32-52(72)79-57(35)37(3)26-36(2)48(68)34-49(69)39-22-24-40(60)25-23-39/h5-16,18,21-25,35-38,43-45,47-48,50-51,53-57,59,64-66,68,70-71,73-74H,17,19-20,26-34,60-61H2,1-4H3,(H,75,76)/b6-5+,9-7+,10-8+,13-11+,14-12+,18-15+,21-16+/t35?,36?,37?,38-,43?,44?,45?,47?,48?,50?,51?,53?,54+,55-,56+,57?,59?/m1/s1
• InChI Key： OPGSFDUODIJJGF-JBUZINEHSA-N
• SMILES： O1[C@H](C)[C@H]([C@@H]([C@@H](C1OC1C=CC=CC=CC=CC=CC=CC=CC(C)C(C(C)CC(C)C(CC(C2C=CC(=CC=2)N)=O)O)OC(CC(CCCC(CC(CC(CC(CC(CC(C(C(=O)O)C(C1)O)O)=O)O)O)O)=O)=O)=O)O)N)O |t:10,12,14,16,18,20,22|

Computed Properties

• Exact Mass: 1108.57212
• Monoisotopic Mass: 1108.57191383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 79
• Rotatable Bond Count: 10
• Complexity: 2130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 364Ų

Experimental Properties

• Density: 1.1100 (rough estimate)
• Boiling Point: 878.79°C (rough estimate)
• Refractive Index: 1.6200 (estimate)
• PSA: 356.38
• LogP: 1.7

Candicidin Security Information

• Toxicity：LD50 i.p. in mice: 14 mg/kg (Vining)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Candicidin

Exploring Candicidin (CAS No. 1403-17-4): A Comprehensive Guide to Its Properties and Applications

Candicidin (CAS No. 1403-17-4) is a polyene macrolide antibiotic known for its antifungal properties. This compound has garnered significant attention in the pharmaceutical and biotechnology industries due to its efficacy against a broad spectrum of fungal pathogens. Researchers and healthcare professionals often search for Candicidin uses, Candicidin mechanism of action, and Candicidin side effects, reflecting the growing interest in its therapeutic potential.

The chemical structure of Candicidin features a large macrolide ring with conjugated double bonds, which is characteristic of polyene antibiotics. This structure enables it to bind to ergosterol, a key component of fungal cell membranes, leading to membrane disruption and cell death. Understanding the Candicidin chemical properties is crucial for optimizing its formulation and delivery in medical applications.

One of the most frequently asked questions about Candicidin is its role in treating fungal infections. Studies have shown that it is particularly effective against Candida species, making it a valuable tool in combating candidiasis. Searches for Candicidin for Candida and Candicidin antifungal activity highlight the public's interest in natural and alternative antifungal treatments.

In addition to its medical applications, Candicidin is also explored in agricultural settings. Farmers and researchers are increasingly looking into Candicidin in agriculture as a potential biocontrol agent to protect crops from fungal diseases. This aligns with the global trend toward sustainable farming practices and reducing reliance on synthetic chemicals.

The production and synthesis of Candicidin involve complex fermentation processes using specific strains of Streptomyces bacteria. Queries such as Candicidin production and Candicidin biosynthesis are common among biotechnologists aiming to enhance yield and purity. Advances in genetic engineering and fermentation technology continue to improve the scalability of Candicidin manufacturing.

Safety and regulatory considerations are another hot topic surrounding Candicidin. While it is generally regarded as safe for topical use, questions about Candicidin toxicity and Candicidin safety profile are frequently raised. Regulatory agencies worldwide have established guidelines to ensure its safe use in pharmaceuticals and other applications.

Market trends indicate a rising demand for Candicidin, driven by the increasing prevalence of fungal infections and the need for effective antifungal agents. Searches for Candicidin suppliers and Candicidin price reflect the commercial interest in this compound. Companies specializing in bioactive compounds are actively investing in research to expand the applications of Candicidin.

Recent studies have also explored the potential of Candicidin in combination therapies. Combining Candicidin with other antifungal agents or adjuvants can enhance its efficacy and reduce the risk of resistance. This approach is particularly relevant in the context of emerging drug-resistant fungal strains, a topic that dominates discussions in infectious disease forums.

For those interested in the technical aspects, the Candicidin molecular weight and Candicidin solubility are critical parameters for formulation scientists. These properties influence the compound's stability, bioavailability, and overall performance in various delivery systems.

In conclusion, Candicidin (CAS No. 1403-17-4) is a versatile and valuable compound with wide-ranging applications in medicine, agriculture, and biotechnology. Its unique properties and mechanisms of action make it a subject of ongoing research and commercial interest. Whether you're a researcher, healthcare provider, or industry professional, understanding Candicidin can provide valuable insights into its potential benefits and challenges.